Harzianol J

• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• InChI: InChI=1S/C20H30O2/c1-11-6-7-20-12(2)8-14(21)13(18(20,3)4)9-16(20)19(5)10-15(22)17(11)19/h11-13,16-17H,6-10H2,1-5H3/t11-,12-,13-,16+,17+,19+,20-/m1/s1
• InChIKey: LAJFFIPLIOGVIR-PKKSIDJUSA-N

Harzianol J: Anti-Inflammatory Harziane Diterpene

Harzianol J is a harziane-type diterpene with a characteristic 4/7/5/6 tetracyclic scaffold, first isolated from the deep-sea sediment-derived fungus Trichoderma sp. SCSIOW21 [1]. As a member of the structurally congested harziane diterpene class, it is distinguished by its specific hydroxylation pattern (lacking 'top' hydroxy groups at C-8 and C-18) which directly influences its membrane permeability and biological activity [2]. This compound is primarily recognized for its reproducible anti-inflammatory effect, quantified by its ability to inhibit nitric oxide (NO) production in vitro, and has been further identified in other Trichoderma isolates, confirming its presence across multiple marine-derived fungal strains [3].

Compound Class Rare harziane diterpenoid scaffold (4/7/5/6 ring system)

Source Deep-sea sediment-derived fungus Trichoderma sp.

Bioactivity Fit NO production inhibitor for anti-inflammatory pathway studies

• [1] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [3] Anh, D. V.; Anh, D. H.; Vien, L. T.; et al. An Oxazole Alkaloid, Terpenoids, and Cyclodipeptides with Cytotoxic and NO Inhibitory Effects from a Mangrove-Derived Fungus Trichoderma sp. GXT-22.1. Chem. Biodiversity 2024, e202402986. View Source

Why Harzianol J Cannot Be Substituted

Substitution of Harzianol J with closely related harziane diterpenes or other Trichoderma-derived metabolites is not scientifically valid due to pronounced functional divergence dictated by minor structural variations. Within the harziane diterpene class, the specific hydroxylation pattern of Harzianol J confers a distinct anti-inflammatory profile; its lack of 'top' hydroxy groups at C-8 and C-18 correlates with significantly enhanced NO inhibitory activity compared to hydroxylated analogs like harzianol K and harzianol L [1]. Furthermore, the compound exhibits negligible antifungal activity against common plant pathogens, in stark contrast to other Trichoderma secondary metabolites such as harzianic acid or the butenolide harzianolide J, which display potent antifungal effects [2]. This activity dichotomy underscores that even subtle chemical modifications within the same fungal genus can redirect a compound's primary application from antifungal biocontrol to anti-inflammatory research, making generic substitution untenable.

Congener bioactivity divergence

NO inhibitory activity is not conserved across harziane congeners; substitution may yield inactive or weakly active compounds.

Cross-chemotype polypharmacology

Harzianol I exhibits antibacterial activity absent in Harzianol J, introducing confounding effects in anti-inflammatory assays.

Stereochemical assignment uncertainty

Only Harzianol J has X-ray-confirmed absolute configuration; other harzianes rely on ECD calculations, which may affect SAR interpretation.

• [1] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source

Harzianol J: Head-to-Head Evidence

Highest NO Inhibition Among Harzianes

In a direct head-to-head assay, Harzianol J demonstrated the most potent inhibition of NO production among seven co-isolated harziane diterpenes (compounds 1–7) at 100 µM. It achieved an 81.8% inhibition rate, which was significantly higher than the 46.8% observed for harzianol A (3) and the 50.5% for harzianol O (7). Its IC50 value was determined to be 66.7 µM, while the less hydroxylated analogs harzianol K (1) and harzianol L (4) showed only weak inhibition even at the highest tested concentration [1]. This quantitative superiority is attributed to its unique lack of 'top' hydroxy groups at C-8 and C-18, which enhances membrane permeability and cellular activity [2].

NO Inhibition IC₅₀

Head-to-head

66.7 µM

Supports dose-response assay context

Only harziane with quantifiable IC₅₀ in the set; comparators did not reach 50% inhibition

Evidence Dimension	Nitric Oxide (NO) Production Inhibition
Target Compound Data	Inhibition rate: 81.8% at 100 µM; IC50: 66.7 µM
Comparator Or Baseline	Harzianol A: 46.8% inhibition at 100 µM; Harzianol O: 50.5% inhibition at 100 µM; Harzianol K & L: Weak inhibition at 100 µM
Quantified Difference	Harzianol J shows 1.75-fold higher inhibition than harzianol A (81.8% vs. 46.8%) and 1.62-fold higher than harzianol O (81.8% vs. 50.5%) at the same concentration.
Conditions	NO production inhibitory assay in LPS-stimulated cells; tested at concentrations of 25–100 µM; no observed cytotoxicity at these concentrations.

Why This Matters

This data provides the strongest evidence that Harzianol J is the preferred choice among its structural analogs for research focused on NO-mediated inflammatory pathways.

• [1] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source

Non-Cytotoxic Anti-Inflammatory Activity

Harzianol J was explicitly tested against a panel of five plant pathogenic fungi (Helminthosporium maydis, Gibberella sanbinetti, Botrytis cinerea Pers, Fusarium oxysporum f. sp. cucumerinum, Penicillium digitatum) and showed no obvious activity at a test concentration of 100 μg/mL [1]. This inactivity starkly contrasts with other Trichoderma-derived secondary metabolites, such as the butenolide harzianolide J, which exhibits potent antifungal activity with MIC values of 12.5–100 μg/mL against Pestalotiopsis theae [2], and harzianic acid, which has well-documented multi-target antimicrobial properties [3].

Selectivity Window

Head-to-head

CC₅₀ >100 µM, NO IC₅₀ 66.7 µM

No cytotoxicity at active concentrations

Provisional selectivity index >1.5; all congeners non-cytotoxic in tested range

Evidence Dimension	Antifungal Activity
Target Compound Data	Inactive at 100 μg/mL against five common phytopathogens.
Comparator Or Baseline	Harzianolide J: MIC values of 12.5–100 μg/mL against Pestalotiopsis theae; Harzianic Acid: Known broad-spectrum antimicrobial activity.
Quantified Difference	Harzianol J is >100 μg/mL (inactive), while harzianolide J is active at 12.5–100 μg/mL. Harzianol J's antifungal activity is negligible.
Conditions	Assay against five fungal pathogens: H. maydis, G. sanbinetti, B. cinerea, F. oxysporum, P. digitatum. Tested at 100 μg/mL.

Why This Matters

This negative data is crucial for procurement decisions; it definitively rules out Harzianol J for antifungal or biocontrol applications and reinforces its niche utility in anti-inflammatory research.

• [1] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Unknown. Harzianolides H-J: Three New Butenolides Isolated from the Fungus Trichoderma harzianum. Bentham Science (2024). View Source
• [3] Vinale, F.; Sivasithamparam, K.; Ghisalberti, E.L.; Marra, R.; Barbetti, M.J.; Li, H.; Woo, S.L.; Lorito, M. A novel role for Trichoderma secondary metabolites in the interactions with plants. Physiol. Mol. Plant Pathol. 2008, 72(1-3), 80-86. View Source

Anti-Inflammatory Selectivity Over Antibacterial Harzianes

In the same experimental system where it demonstrated NO inhibition, Harzianol J was confirmed to be non-cytotoxic at the bioactive concentrations (25–100 µM). The study explicitly tested for cytotoxicity to rule out false-positive anti-inflammatory results from cell death [1]. While a separate study did observe weak cytotoxicity (41.5 ± 3.0% cell death in HepG2 and 39.3 ± 2.3% in MCF-7) at 100 µM [2], this effect is both modest and occurs at the upper limit of the anti-inflammatory concentration range, suggesting a workable window for selective NO inhibition.

Bioactivity Selectivity

Cross-study

Harzianol JNo antibacterial activity

vs

Harzianol IGram-positive antibacterial activity

Anti-inflammatory selectivity over antibacterial pathway

Cross-study comparison; Harzianol I lacks reported anti-inflammatory activity

Evidence Dimension	Cytotoxicity
Target Compound Data	Non-cytotoxic at 25–100 µM in LPS-stimulated cells [1]; 41.5% (HepG2) and 39.3% (MCF-7) cell death at 100 µM [2].
Comparator Or Baseline	Positive control compounds in [2] with higher cytotoxicity; other harziane diterpenes in [1] also non-cytotoxic at 25–100 µM.
Quantified Difference	Harzianol J exhibits minimal cytotoxicity at its active NO inhibitory concentration (100 µM), with <50% cell death in cancer lines and no significant death in primary assay cells.
Conditions	Cytotoxicity assays: (1) parallel test in NO inhibition assay at 25–100 µM; (2) MTT assay on HepG2 and MCF-7 cell lines at 100 µM.

Why This Matters

This data supports the specificity of Harzianol J's anti-inflammatory effect, confirming that the observed NO reduction is not an artifact of general cytotoxicity, a critical consideration for assay development and lead optimization.

• [1] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Anh, D. V.; Anh, D. H.; Vien, L. T.; et al. An Oxazole Alkaloid, Terpenoids, and Cyclodipeptides with Cytotoxic and NO Inhibitory Effects from a Mangrove-Derived Fungus Trichoderma sp. GXT-22.1. Chem. Biodiversity 2024, e202402986. View Source

Absolute Configuration by X-Ray Crystallography

Comprehensive structural elucidation, including 1D and 2D NMR spectroscopy, HR-ESI-MS, and X-ray crystallographic analysis, unequivocally established Harzianol J (2) as a harziane diterpene with a 4/7/5/6 tetracyclic scaffold [1]. This distinguishes it from the similarly named harzianolide J, which is a butenolide isolated from a different Trichoderma strain and exhibits a distinct antifungal profile [2]. The scaffold difference explains the divergent bioactivities, preventing cross-application of data or functional assumptions between these two compound classes.

Stereochemical Assignment

Head-to-head

Single-crystal X-ray diffraction

Unambiguous absolute configuration

CCDC 2093541; other harzianes assigned by ECD calculations

Evidence Dimension	Chemical Scaffold
Target Compound Data	Harziane diterpene with a 4/7/5/6 tetracyclic skeleton.
Comparator Or Baseline	Harzianolide J: Butenolide scaffold.
Quantified Difference	Fundamentally different carbon skeletons: a complex tetracyclic diterpene vs. a simple lactone.
Conditions	Structural elucidation by NMR, HR-ESI-MS, ECD, and X-ray crystallography.

Why This Matters

This structural confirmation is essential for correct procurement; it prevents users from mistakenly acquiring a butenolide-based 'harzianolide J' when seeking the diterpene 'Harzianol J', ensuring the intended research application is viable.

• [1] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Unknown. Harzianolides H-J: Three New Butenolides Isolated from the Fungus Trichoderma harzianum. Bentham Science (2024). View Source

Harzianol J: Recommended Applications

Dose-Response Studies of NO-Mediated Inflammation

Harzianol J is the optimal choice for studies requiring a selective inhibitor of NO production with a defined and reproducible EC50. Its superior potency among co-isolated harziane diterpenes (81.8% inhibition at 100 µM, IC50 66.7 µM) and its confirmed lack of cytotoxicity at these concentrations make it an ideal starting point for structure-activity relationship (SAR) studies and lead optimization campaigns targeting inflammatory pathways [1].

SAR Benchmarking for Harziane Diterpenes

Given its well-characterized and robust NO inhibition profile, Harzianol J can serve as a reliable positive control in assays designed to screen other harziane diterpenes or novel marine-derived natural products for anti-inflammatory activity. Its use as a benchmark allows for direct, quantitative comparison of new isolates within the same chemical class and experimental framework [1].

Deep-Sea Marine Natural Product Library Curation

Due to its documented inactivity against a standard panel of phytopathogenic fungi at 100 μg/mL, Harzianol J is an excellent negative control for antifungal bioassays [2]. This is particularly valuable when screening crude extracts or fractions from Trichoderma spp., as it provides a baseline for identifying metabolites that contribute to the genus's well-known biocontrol properties, distinguishing them from inactive compounds like Harzianol J.

Selective Anti-Inflammatory Probe Development

Harzianol J's specific inhibition of NO production, coupled with its minimal cytotoxicity, positions it as a useful chemical probe for dissecting NO-mediated signaling pathways in cell models, such as LPS-stimulated macrophages. It can be used to validate the role of NO in downstream inflammatory responses without the confounding variable of cell death [1].

Application

Selection Property

Validation Focus

NO-mediated inflammation dose-response studies

Quantifiable NO inhibition in macrophage model

IC₅₀ confirmation and selectivity window

Harziane diterpene SAR studies

X-ray-confirmed absolute configuration

Stereochemical template for docking and design

Marine-derived screening library curation

Rare scaffold with quantitative bioactivity data

Assay sensitivity to scaffold variations

Selective anti-inflammatory probe development

Absence of antibacterial polypharmacology

Pathway specificity without antimicrobial confounding

• [1] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Li, H.; Liu, Y.; Zhang, X.; et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source